![molecular formula C19H16N4O2S2 B2719153 N-methyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide CAS No. 941927-90-8](/img/structure/B2719153.png)
N-methyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-methyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C19H16N4O2S2 and its molecular weight is 396.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Drug Design
Compounds with complex heterocyclic structures, including thiazolo[4,5-d]pyridazinones, are often explored for their potential in drug design due to their unique physicochemical properties and biological activities. For instance, studies on the synthesis of fused thiazolo[3,2-a]pyrimidinones demonstrated that N-aryl-2-chloroacetamides serve as electrophilic building blocks, leading to products with potential pharmacological applications (Janardhan et al., 2014). This research underscores the versatility of thiazolo derivatives in synthesizing compounds with possible therapeutic uses.
Antioxidant and Enzyme Inhibition
The design and synthesis of thiazole derivatives as antioxidant agents highlight the relevance of these compounds in addressing oxidative stress-related conditions. A study demonstrated that thiazol-acetamide derivatives underwent molecular docking to estimate their efficacy as antioxidants, showing promising results in vitro (Hossan, 2020). Such findings suggest the potential of structurally similar compounds in mediating biochemical pathways associated with oxidative damage.
Antimicrobial and Antifungal Properties
Further, the antimicrobial and antifungal activities of novel thiazole and pyridazinone derivatives have been evaluated, revealing that these compounds exhibit significant efficacy against various microbial strains. This includes studies on thiazolidin-4-one derivatives and thiazole derivatives bearing a biologically active sulfonamide moiety, which showed potential as antimicrobial agents (Baviskar et al., 2013; Darwish et al., 2014). Such research underscores the potential application of these compounds in developing new antimicrobial therapies.
Insecticidal Applications
The exploration of heterocyclic compounds for insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis, indicates another potential application. Compounds synthesized from cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide demonstrated effectiveness, suggesting that related chemical entities could serve as leads in the development of new insecticides (Fadda et al., 2017).
Properties
IUPAC Name |
N-methyl-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O2S2/c1-12-20-17-18(27-12)16(14-9-6-10-26-14)21-23(19(17)25)11-15(24)22(2)13-7-4-3-5-8-13/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOQLQYKARUTMEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)N(C)C3=CC=CC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.